Cas no 130165-88-7 ((R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid)

(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid structure
130165-88-7 structure
Product Name:(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid
CAS No:130165-88-7
MF:C12H20O4
MW:228.284804344177
CID:102751
PubChem ID:2734511
Update Time:2025-04-18

(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid
    • Butanedioic acid,2-(cyclohexylmethyl)-, 1-methyl ester, (2R)-
    • (R)-2-(Cyclohexylmethyl)succinic acid-1-methyl ester
    • (R)-4-CYCLOHEXYL-3-(METHOXYCARBONYL)BUTYRIC ACID
    • (R)-2-(Cyclohexylmethyl)succinic acid-1-methyl ester, 98% ee
    • (R)-2-(Cyclohexylmethyl)succinic acid-1-methyl ester, 95%, ee:98%
    • (R)-2-(CYCLOHEXYLMETHYL)SUCCINIC ACID-1- METHYL ESTER 95%, (98% E.E.)
    • (R)-2-(Cyclohexylmethyl) succinic acid 1-methyl ester
    • (3R)-3-(cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid
    • TYYNOKUMAOAVBK-SNVBAGLBSA-N
    • 130165-88-7
    • SCHEMBL1176985
    • (R)-2-(Cyclohexylmethyl)succinic acid 1-methyl ester
    • Inchi： 1S/C12H20O4/c1-16-12(15)10(8-11(13)14)7-9-5-3-2-4-6-9/h9-10H,2-8H2,1H3,(H,13,14)/t10-/m1/s1
    • InChI Key： TYYNOKUMAOAVBK-SNVBAGLBSA-N
    • SMILES： O(C)C([C@@H](CC(=O)O)CC1CCCCC1)=O

Computed Properties

  • Exact Mass: 228.13600
  • Monoisotopic Mass: 228.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1157 (rough estimate)
  • Boiling Point: 330.1°C (rough estimate)
  • Flash Point: 133.2°C
  • Refractive Index: 1.4815 (estimate)
  • PSA: 63.60000
  • LogP: 2.22070
  • Solubility: Not available

(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid Security Information

  • Safety Instruction： S24/25
  • Safety Term：S24/25
  • Storage Condition：Cold storage (+4 ° C)

(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid Related Literature

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